Cas no 2274857-45-1 (1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane)

• Product Name: 1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane
• CAS No: 2274857-45-1
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 5619283
• PubChem ID: 165765238
• Update Time: 2025-10-29

1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 2274857-45-1
• 1-(6-chloropyridazine-3-carbonyl)-1,4-diazepane
• EN300-28317651
• 1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane

• Inchi： 1S/C10H13ClN4O/c11-9-3-2-8(13-14-9)10(16)15-6-1-4-12-5-7-15/h2-3,12H,1,4-7H2
• InChI Key： PZAVDSMISQUQNB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCNCCC2)=O)N=N1

Computed Properties

• Exact Mass: 240.0777887g/mol
• Monoisotopic Mass: 240.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.1Ų

Additional information on 1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane

Comprehensive Overview of 1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane (CAS No. 2274857-45-1)

The compound 1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane (CAS No. 2274857-45-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining a chloropyridazine moiety with a 1,4-diazepane ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, especially in the development of kinase inhibitors and GPCR-targeted therapies. The presence of the chloropyridazine group enhances its binding affinity, while the 1,4-diazepane ring contributes to improved solubility and metabolic stability.

In recent years, the demand for heterocyclic compounds like 1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane has surged due to their versatility in medicinal chemistry. This compound aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to construct larger, more complex drug candidates. Its chloropyridazine core is particularly valuable for hydrogen bonding interactions, a feature highly sought after in modern drug development. Additionally, the 1,4-diazepane ring is known for its conformational flexibility, which can enhance binding to biological targets with high specificity.

The synthesis of 1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane involves multi-step organic reactions, including amide coupling and ring formation strategies. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its structure and confirm its identity. The compound's stability under various conditions is also a critical factor, as it determines its suitability for long-term storage and formulation.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane in drug discovery?" The answer lies in its role as a scaffold for bioactive molecules. Its modular structure allows for easy derivatization, enabling researchers to explore a wide range of pharmacological activities. For instance, it has been investigated for its potential in central nervous system (CNS) disorders, owing to the 1,4-diazepane ring's ability to cross the blood-brain barrier. Similarly, the chloropyridazine group has been linked to antimicrobial and anti-inflammatory properties, making it a versatile tool in combating resistant pathogens.

Another hot topic in the scientific community is the green synthesis of such compounds. Researchers are increasingly focusing on sustainable chemistry approaches to minimize environmental impact. For 1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane, this includes optimizing reaction conditions to reduce waste and energy consumption. Catalytic methods and biocatalysis are emerging as viable alternatives to traditional synthetic routes, aligning with global efforts to promote green chemistry principles.

From a commercial perspective, 1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing and availability are influenced by factors such as purity grade, custom synthesis requirements, and market demand. Companies offering this compound typically provide detailed certificates of analysis (CoA) to ensure transparency and quality assurance. Researchers are advised to verify the supplier's credentials and compliance with Good Manufacturing Practices (GMP) when sourcing this material for critical applications.

In conclusion, 1-(6-Chloropyridazine-3-carbonyl)-1,4-diazepane (CAS No. 2274857-45-1) represents a valuable addition to the toolkit of medicinal chemists and agrochemical researchers. Its unique structural features, combined with its potential for diverse applications, make it a compound of enduring interest. As the field of drug discovery continues to evolve, this molecule is likely to play a pivotal role in the development of next-generation therapeutics and agrochemicals. Future research will undoubtedly uncover new dimensions of its utility, further solidifying its importance in scientific and industrial contexts.